Cas no 40410-54-6 (N-(3-chlorophenyl)-2,2,2-trifluoroacetamide)

• Product Name: N-(3-chlorophenyl)-2,2,2-trifluoroacetamide
• CAS No: 40410-54-6
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 2684579
• PubChem ID: 532127
• Update Time: 2025-10-29

N-(3-chlorophenyl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• AcetaMide, N-(3-chlorophenyl)-2,2,2-trifluoro-
• E89469
• AG-690/33037027
• SCHEMBL5545392
• SR-01000325219-1
• CS-0190300
• 898-463-4
• HS-4068
• MFCD00466174
• Z111810692
• 40410-54-6
• AKOS003108678
• N-(3-chlorophenyl)-2,2,2-trifluoroacetamide
• EN300-6529162
• WNP
• SR-01000325219

• Inchi： 1S/C8H5ClF3NO/c9-5-2-1-3-6(4-5)13-7(14)8(10,11)12/h1-4H,(H,13,14)
• InChI Key： VRKVCIVKSRGSLU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 223.0011760Da
• Monoisotopic Mass: 223.0011760Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(3-chlorophenyl)-2,2,2-trifluoroacetamide

Comprehensive Overview of N-(3-chlorophenyl)-2,2,2-trifluoroacetamide (CAS No. 40410-54-6)

N-(3-chlorophenyl)-2,2,2-trifluoroacetamide, with the CAS number 40410-54-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoroacetamide moiety and chlorophenyl group, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, driven by the growing demand for high-performance chemical building blocks.

The molecular structure of N-(3-chlorophenyl)-2,2,2-trifluoroacetamide features a 3-chlorophenyl ring attached to a trifluoroacetamide group, which contributes to its stability and reactivity. This combination of functional groups allows the compound to participate in various chemical reactions, including nucleophilic substitutions and cross-coupling reactions. Its CAS No. 40410-54-6 is frequently searched in scientific databases, reflecting its relevance in contemporary research. The compound’s versatility has led to its use in the development of novel pharmaceuticals, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs).

In recent years, the interest in N-(3-chlorophenyl)-2,2,2-trifluoroacetamide has surged due to its potential role in addressing global challenges such as drug resistance and sustainable agriculture. For instance, its derivatives are being investigated for their antimicrobial properties, a topic of high relevance given the rise of antibiotic-resistant pathogens. Additionally, the agrochemical industry is exploring its use in the formulation of next-generation pesticides that are both effective and environmentally friendly. These applications align with current trends in green chemistry and the push for safer, more sustainable chemical solutions.

The synthesis of N-(3-chlorophenyl)-2,2,2-trifluoroacetamide typically involves the reaction of 3-chloroaniline with trifluoroacetic anhydride, a process that has been optimized for high yield and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the compound’s structure and ensure its quality. The availability of detailed synthetic protocols and characterization data has facilitated its adoption in both academic and industrial settings. Researchers often search for "synthesis of N-(3-chlorophenyl)-2,2,2-trifluoroacetamide" or "CAS 40410-54-6 applications" to access relevant literature and methodologies.

From a commercial perspective, N-(3-chlorophenyl)-2,2,2-trifluoroacetamide is supplied by several specialty chemical manufacturers, catering to the needs of diverse industries. Its market demand is influenced by factors such as the growth of the pharmaceutical sector and advancements in agrochemical research. Quality control measures, including HPLC analysis and impurity profiling, are critical to ensuring the compound meets the stringent standards required for its intended applications. Companies and researchers alike prioritize sourcing high-purity CAS No. 40410-54-6 to achieve consistent results in their experiments and formulations.

Looking ahead, the future of N-(3-chlorophenyl)-2,2,2-trifluoroacetamide appears promising, with ongoing studies exploring its potential in emerging fields such as materials science and nanotechnology. Its ability to act as a precursor for fluorinated compounds, which are prized for their unique electronic and thermal properties, opens new avenues for innovation. As the scientific community continues to uncover its capabilities, N-(3-chlorophenyl)-2,2,2-trifluoroacetamide is poised to remain a compound of significant interest and utility.